Cas no 2229189-71-1 (5-(azetidin-2-yl)-4-methylpyrimidine)

• Product Name: 5-(azetidin-2-yl)-4-methylpyrimidine
• CAS No: 2229189-71-1
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6420158
• PubChem ID: 165972616
• Update Time: 2025-07-17

5-(azetidin-2-yl)-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-2-yl)-4-methylpyrimidine
• EN300-1751666
• 2229189-71-1

• Inchi： 1S/C8H11N3/c1-6-7(4-9-5-11-6)8-2-3-10-8/h4-5,8,10H,2-3H2,1H3
• InChI Key： JPOYYMGDPWLWRE-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CN=CN=C1C

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-(azetidin-2-yl)-4-methylpyrimidine

Recent Advances in the Study of 5-(azetidin-2-yl)-4-methylpyrimidine (CAS: 2229189-71-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(azetidin-2-yl)-4-methylpyrimidine (CAS: 2229189-71-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, featuring an azetidine ring fused with a methylpyrimidine moiety, exhibits unique physicochemical properties that make it an attractive candidate for drug discovery. Recent studies have focused on its potential as a kinase inhibitor, particularly in the context of oncology and inflammatory diseases. The structural flexibility of this compound allows for diverse modifications, enabling researchers to fine-tune its pharmacological profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(azetidin-2-yl)-4-methylpyrimidine show significant inhibitory activity against Bruton's tyrosine kinase (BTK), with IC50 values in the low nanomolar range. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's selectivity, reducing off-target effects while maintaining potency. Molecular docking studies revealed that the azetidine ring plays a crucial role in binding to the ATP pocket of BTK, while the methylpyrimidine moiety contributes to hydrophobic interactions with the kinase domain.

In parallel research, scientists have explored the compound's potential in central nervous system (CNS) drug development. The ability of 5-(azetidin-2-yl)-4-methylpyrimidine to cross the blood-brain barrier, as demonstrated in rodent models, has sparked interest in its application for neurodegenerative disorders. A recent Nature Communications paper reported that specific derivatives show neuroprotective effects in models of Parkinson's disease, possibly through modulation of α-synuclein aggregation pathways.

The synthetic accessibility of 5-(azetidin-2-yl)-4-methylpyrimidine has also been a focus of recent investigations. A 2024 Organic Process Research & Development publication detailed an improved synthetic route that achieves the compound in 78% overall yield with excellent enantiomeric purity. This advancement addresses previous challenges in large-scale production, making the scaffold more accessible for preclinical development. The new synthetic approach utilizes an asymmetric hydrogenation strategy that significantly reduces the number of purification steps required.

Pharmacokinetic studies of 5-(azetidin-2-yl)-4-methylpyrimidine derivatives have yielded promising results. Research presented at the 2024 American Chemical Society National Meeting showed that optimized analogs exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles in primate models. Notably, the compounds demonstrated good oral bioavailability (65-80%) and half-lives suitable for once-daily dosing regimens. These findings support the transition of lead candidates into IND-enabling studies.

Emerging applications in targeted protein degradation have further expanded the utility of this chemical scaffold. Scientists have successfully incorporated 5-(azetidin-2-yl)-4-methylpyrimidine into proteolysis-targeting chimeras (PROTACs), creating molecules that selectively degrade disease-relevant proteins. A recent Cell Chemical Biology study highlighted one such PROTAC that achieves >90% degradation of estrogen receptor alpha (ERα) in breast cancer cell lines at nanomolar concentrations, with minimal off-target effects.

As research progresses, the safety profile of 5-(azetidin-2-yl)-4-methylpyrimidine derivatives continues to be evaluated. Preliminary toxicology studies in multiple species show good tolerability at therapeutic doses, with no observed cardiovascular or hepatic toxicity. However, researchers note that careful optimization of the substitution pattern is required to minimize potential CYP450 inhibition, which could lead to drug-drug interactions in clinical settings.

The growing body of research on 5-(azetidin-2-yl)-4-methylpyrimidine (CAS: 2229189-71-1) underscores its versatility as a privileged structure in medicinal chemistry. With ongoing investigations into its applications across multiple therapeutic areas and continued improvements in synthetic methodologies, this compound class is poised to make significant contributions to drug discovery pipelines in the coming years.